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Compound of Interest

Compound Name: Avilamycin

Cat. No.: B193671

This guide provides a comparative analysis of two widely used antibiotic growth promoters,
avilamycin and flavophospholipol, on the performance of broiler chickens. The information is
intended for researchers, scientists, and drug development professionals, offering a synthesis
of experimental data, detailed methodologies, and insights into their mechanisms of action.

Performance Data Summary

The following tables summarize the quantitative data from various studies investigating the
effects of avilamycin and flavophospholipol on key broiler performance indicators. It is
important to note that direct comparisons should be made with caution, as experimental
conditions such as diet, broiler strain, and environmental factors can vary between studies.

Table 1: Efficacy of Avilamycin in Broiler Chickens

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b193671?utm_src=pdf-interest
https://www.benchchem.com/product/b193671?utm_src=pdf-body
https://www.benchchem.com/product/b193671?utm_src=pdf-body
https://www.benchchem.com/product/b193671?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Treatmen
t Group

Dose
(ppm)

Final
Body
Weight
(9)

Average
Daily
Gain (
glday )

Feed
Conversi
on Ratio

NE-
Related
Mortality
Rate (%)

Study
Referenc

Nonmedica
ted,
Nonchallen

ged

2250

64.3

1.65

0.0

[1]

Nonmedica
ted,
Challenged
with
Clostridium

perfringens

2050

58.6

1.80

15.0

[1]

Avilamycin,
Challenged
with

Clostridium

perfringens

15

2230

63.7

1.62

7.53

[1][2]

Avilamycin,
Challenged
with

Clostridium

perfringens

30

2240

64.0

1.61

3.02

[1][2]

Control

(3]

Avilamycin

+90g vs
control

Numericall

y improved

[3]14]

Table 2: Efficacy of Flavophospholipol in Broiler Chickens
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Experimental Protocols

The methodologies outlined below are representative of the experimental designs used in the
cited studies to evaluate the efficacy of avilamycin and flavophospholipol.

Avilamycin Efficacy Trial against Necrotic Enteritis

» Objective: To assess the effectiveness of Avilamycin in preventing necrotic enteritis (NE)
induced by Clostridium perfringens (Cp).[1]

e Animals: 2200 commercial broiler cockerels.[1]

e Housing: Floor pens with a randomized complete block design.[1]

o Diet: Standard grower and finisher diets were provided ad libitum.[1]
» Experimental Design:

o Group 1: Nonmedicated, Nonchallenged.
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o Group 2: Nonmedicated, Challenged with Cp.
o Group 3: Avilamycin (15 ppm), Challenged with Cp.[1]

o Group 4: Avilamycin (30 ppm), Challenged with Cp.[1]

o Data Collection: Body weight, feed intake, and mortality were recorded. Intestinal lesion
scores were evaluated at specific time points.[2]

» Statistical Analysis: Data were analyzed using appropriate statistical models to determine
significant differences between treatment groups.

Flavophospholipol Dose-Response Trial

o Objective: To evaluate the dose-response of flavophospholipol on broiler performance.[6]
¢ Animals: 900 one-day-old male broiler chicks.[5][6][7]

e Housing: Floor pens, with 15 birds per pen.[5]

o Diet: Mash diets were provided ad libitum.[5]

» Experimental Design: A completely randomized design with five treatment groups receiving
varying doses of flavophospholipol: 0, 2, 4, 8, and 16 mg/kg of feed.[6][7]

o Data Collection: Body weight gain (BWG), feed intake (FI), and feed conversion ratio (FCR)
corrected for mortality were measured weekly until 42 days of age.[5][6]

» Statistical Analysis: Data were analyzed using ANOVA, and regression analysis was used to
determine optimal dosage levels.[6]

Mechanism of Action and Systemic Effects

Both avilamycin and flavophospholipol exert their growth-promoting effects primarily by
modulating the gut microbiota.

Avilamycin: This orthosomycin antibiotic inhibits bacterial protein synthesis by targeting the
50S ribosomal subunit.[1][8] It is primarily effective against Gram-positive bacteria, including
the pathogenic Clostridium perfringens.[9][10] By suppressing harmful bacteria, avilamycin
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helps to maintain a healthier gut environment, leading to improved nutrient absorption and
growth performance.[9] Studies have shown that avilamycin can alter the composition of the
ileal and cecal microbiota in broilers.[11][12]

Flavophospholipol: This phosphoglycolipid antibiotic also targets Gram-positive bacteria.[5][6]
Its mechanism involves the inhibition of peptidoglycan synthesis in the bacterial cell wall.[13]
Flavophospholipol is known to reduce the shedding of pathogenic bacteria like Salmonella.[14]
It can also have an "anti-conjugative" effect, potentially reducing the spread of antimicrobial
resistance plasmids between bacteria.[15]

The following diagrams illustrate the proposed mechanisms of action and a typical
experimental workflow for evaluating these antibiotic growth promoters.

Avilamycin Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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